3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione

Specification

• CAS No.: 4424-06-0
• Molecular Formula: C26H12N4O2
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione
• Standard InChI: InChI=1S/C26H12N4O2/c31-25-15-12-10-14-22-16(26(32)30-20-8-4-2-6-18(20)28-24(14)30)11-9-13(21(15)22)23-27-17-5-1-3-7-19(17)29(23)25/h1-12H
• Standard InChI Key: DGBWPZSGHAXYGK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C4=CC=C5C6=C(C=CC3=C46)C(=O)N7C5=NC8=CC=CC=C87
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C4=CC=C5C6=C(C=CC3=C46)C(=O)N7C5=NC8=CC=CC=C87

Introduction

The compound is recognized by several identifiers in scientific and industrial contexts, facilitating its identification across different fields of study and application. These identifiers are systematically organized in Table 1, providing a comprehensive reference for researchers and industry professionals.

Table 1: Common Identifiers of 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione

Identifier	Value
Common Name	Pigment Orange 43, Vat Orange 7
CAS Registry Number	4424-06-0
Molecular Formula	C26H12N4O2
Molecular Weight	412.40 g/mol
Color Index	C.I. 71105
Other Names	trans-Perinone, Bordeaux RRN
SMILES	C1=CC=C2C(=C1)N=C3N2C(=O)C4=CC=C5C6=C(C=CC3=C46)C(=O)N7C5=NC8=CC=CC=C87
InChI Key	DGBWPZSGHAXYGK-UHFFFAOYSA-N

Chemical Structure and Properties

Structural Analysis

3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione features a polycyclic structure with four nitrogen atoms integrated into the ring system. The compound is classified as an amino ketone according to its molecular structure. This classification reflects the presence of both amine functionality, contributed by the nitrogen atoms incorporated into the aromatic rings, and ketone groups at positions 11 and 25.

The backbone of the molecule consists of multiple fused rings creating a rigid, planar molecular framework that contributes significantly to its stability and distinctive properties. This planarity facilitates π-electron delocalization throughout the structure, which is a key factor in determining the compound's electronic properties, including its characteristic orange color. The strategic positioning of the nitrogen atoms within this framework influences the electron distribution and consequently affects the compound's reactivity patterns, particularly in contexts involving acid-base chemistry or coordination with metal ions.

The presence of ketone functionalities introduces polar regions into the molecule, creating sites for potential hydrogen bonding or nucleophilic attack. These structural features collectively determine the compound's physical properties, chemical reactivity, and applications in various fields.

Physical and Chemical Properties

The physical and chemical properties of 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione are compiled in Table 2, based on scientific literature and technical specifications.

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Crystalline Powder
Color	Orange
Molecular Weight	412.40 g/mol
Molecular Formula	C26H12N4O2
Purity (Commercial)	≥94.0% (N)
Chemical Classification	Amino ketone
Functional Groups	Ketone, nitrogen heterocycles
Structure Type	Polycyclic aromatic with nitrogen incorporation

These properties illustrate the compound's fundamental characteristics that determine its behavior in various chemical environments and applications. The crystalline nature of the compound in its solid state suggests a well-defined molecular arrangement, which contributes to its stability under normal conditions. The distinctive orange color, which is its most immediately recognizable characteristic, results from its specific pattern of light absorption in the visible spectrum, which is directly related to its electronic structure and the arrangement of its conjugated π-electron system.

Synthesis Methods

Traditional Synthesis Approaches

The synthesis of 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione can be achieved through multiple routes, as documented in the scientific literature. These methods have been refined over time to optimize yield, purity, and efficiency of production.

Method A: Alkaline Hydrolysis Route

This method involves the reaction of C.I. Vat Red 14 (C.I. 71110) with ethanol and potassium hydroxide under heating conditions, followed by filtration and hydrolysis to obtain the final compound. The reaction sequence can be systematically outlined as:

• Reaction of C.I. Vat Red 14 with ethanol and potassium hydroxide under controlled heating

• Filtration of the intermediate product to remove impurities

• Hydrolysis under specific conditions to yield the target compound

• Purification steps to obtain the compound with the desired level of purity

This approach represents a transformation that involves modification of the chromophore structure of the precursor molecule, resulting in the characteristic orange color of the final product. The use of alkaline conditions is crucial for facilitating specific bond cleavage and reformation processes necessary for the structural transformation.

Method B: Sulfate-Mediated Conversion

An alternative approach involves treating C.I. Vat Red 14 (C.I. 71110) with sulfate under specific reaction conditions. This method follows similar principles to those employed in the preparation of C.I. Vat Red 15 (C.I. 71100), suggesting common mechanistic pathways in the synthesis of these structurally related pigments.

The sulfate-mediated approach offers certain advantages in terms of reaction control and potentially different impurity profiles, making it a valuable alternative for specific applications or manufacturing contexts. The selection between these methods in industrial settings is typically guided by considerations of cost, equipment requirements, environmental impact, and the specific quality attributes required for the final product.

Synthesis Challenges and Considerations

The synthesis of this complex polycyclic compound presents several technical challenges that must be addressed to achieve successful production at laboratory or industrial scales:

The formation and control of the multiple fused ring systems require precise reaction conditions to ensure the correct connectivity and spatial arrangement of atoms. Variations in these conditions can lead to structural isomers or defects that affect the compound's properties. Management of reaction selectivity is crucial to minimize side reactions that might lead to impurities difficult to separate from the target compound. This is particularly important given the compound's complex structure, which offers multiple sites for potential reactivity.

Purification of the final product from side products and starting materials often requires sophisticated separation techniques, especially for achieving high-purity grades needed for specific applications. Scaling considerations for industrial production introduce additional challenges related to heat transfer, mixing efficiency, and consistent quality control across larger batch sizes or continuous processes.

Addressing these challenges effectively requires a combination of fundamental chemical understanding, process engineering expertise, and sophisticated analytical capabilities to monitor and control the synthesis pathway.

Applications and Uses

Pigment Applications

As Pigment Orange 43, the compound finds significant use as a colorant in various industrial applications, leveraging its distinctive orange color and favorable stability characteristics. The compound's application as a pigment spans several industries and products, demonstrating its versatility and importance in coloration technology.

In textile dyeing and printing, the compound provides vibrant orange hues with good fastness properties, making it suitable for applications requiring color stability under various conditions of use and laundering. The compound's limited solubility in common solvents contributes to its color fastness by preventing migration or bleeding of the colorant during use or processing.

For plastic coloration, the compound offers good heat stability, making it suitable for incorporation into polymers processed at elevated temperatures. Its stability against degradation under these conditions helps maintain color consistency in the final product throughout its lifecycle. In industrial coatings, the pigment provides durable coloration with resistance to weathering and chemical exposure, contributing to the longevity of coated products in challenging environments.

Artistic pigments and paints benefit from the compound's distinctive orange hue, expanding the color palette available to artists and enabling specific color matching requirements. Specialty inks for various printing technologies exploit the compound's color properties and stability to achieve consistent, high-quality printed outputs across different substrates and applications.

The compound's high stability, distinctive orange color, and resistance to environmental factors contribute to its utility in these diverse applications, making it a valuable component in the colorant industry's portfolio.

Research Findings

Structural Studies

Research on 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione has included investigations of its molecular structure, confirming the arrangement of the polycyclic system and the positions of the nitrogen atoms and ketone groups. These studies have employed various analytical techniques, including X-ray crystallography, nuclear magnetic resonance spectroscopy, and computational modeling, to elucidate the structural details of this complex molecule.

Spectroscopic investigations have complemented the crystallographic data by providing insights into the electronic structure of the compound, including the distribution of electron density and the nature of the chemical bonds. These studies have helped to explain the compound's characteristic color and other physical properties in terms of its molecular structure and electronic configuration.

Computational modeling approaches have further contributed to the understanding of this compound by allowing simulation of its properties under various conditions and prediction of its behavior in different chemical environments. These computational studies provide a theoretical framework that complements experimental observations and helps guide further research.

Physicochemical Properties

Studies have characterized various physicochemical properties of the compound, providing a comprehensive understanding of its behavior under different conditions and in various applications. These investigations have focused on several key aspects of the compound's properties:

Spectroscopic characteristics, including absorption and emission spectra, have been studied to understand the compound's interaction with electromagnetic radiation. These properties are directly relevant to its color properties and potential applications in optical materials or sensing technologies. The compound's thermal stability has been assessed to determine its behavior under elevated temperatures, which is important for applications involving processing or use in high-temperature environments. This property is particularly relevant for its use in plastics and coatings that may be subjected to thermal stress during manufacturing or use.

Solubility profiles in different solvents have been established to guide formulation development and processing methods. The compound's limited solubility in water and selective solubility in certain organic solvents influence its behavior in various application contexts and affect strategies for its incorporation into different media. The crystalline structure of the compound has been characterized to understand its solid-state arrangement and the intermolecular forces that influence its physical properties. This information is valuable for understanding and predicting behaviors such as dispersibility, flow properties, and interaction with other materials in formulations.

Table 3: Spectroscopic Properties of 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione

Spectroscopic Method	Key Characteristics
UV-Visible	Strong absorption in the visible region corresponding to orange color
Infrared (IR)	Characteristic bands for C=O stretching, aromatic C=C stretching, and C-N bonds
Mass Spectrometry	Molecular ion peak corresponding to molecular weight 412.40 g/mol
NMR Spectroscopy	Complex patterns reflecting the polycyclic aromatic structure

These spectroscopic properties provide valuable information for identification and characterization of the compound, as well as for understanding its electronic structure and chemical behavior. The UV-Visible spectrum, in particular, directly relates to the compound's orange color, which is its most distinctive and commercially valuable characteristic.

Comparative Analysis with Related Compounds

Structural Analogs

Several compounds share structural similarities with 3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione, including derivatives with modified functional groups. Comparative analysis of these related compounds provides valuable insights into structure-property relationships and offers opportunities for developing compounds with enhanced or tailored properties for specific applications.

Table 4: Comparative Analysis of Structurally Related Compounds

Compound	Structural Differences	Key Properties
7,19-diethoxy-3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.017,25.018,23.026,30]triaconta-1(29),2,4(9),5,7,12,14,18(23),19,21,24,26(30),27-tridecaene-11,16-dione	Addition of ethoxy groups at positions 7 and 19; different positions of dione groups	Modified solubility, different spectral properties
14-ethoxy-3,10,17,24-tetrazaoctacyclo[13.13.2.02,10.04,9.012,29.016,24.018,23.026,30]triaconta-1(29),2,4,6,8,12,14,16,18,20,22,26(30),27-tridecaene-11,25-dione	Addition of ethoxy group at position 14	Different reactivity pattern, altered physical properties
C.I. Vat Red 14 (C.I. 71110)	Precursor in synthesis, different chromophore structure	Red color, different application profile
C.I. Vat Red 15 (C.I. 71100)	Related synthesis pathway, different structure	Different color properties and applications